2-[(1H-1,2,4-triazol-1-ylmethyl)amino]benzonitrile
Catalog No.
S16159623
CAS No.
M.F
C10H9N5
M. Wt
199.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[(1H-1,2,4-triazol-1-ylmethyl)amino]benzonitrile
IUPAC Name
2-(1,2,4-triazol-1-ylmethylamino)benzonitrile
Molecular Formula
C10H9N5
Molecular Weight
199.21 g/mol
InChI
InChI=1S/C10H9N5/c11-5-9-3-1-2-4-10(9)13-8-15-7-12-6-14-15/h1-4,6-7,13H,8H2
InChI Key
ZAAHCPBCBIYZPG-UHFFFAOYSA-N
Canonical SMILES
C1=CC=C(C(=C1)C#N)NCN2C=NC=N2
XLogP3
2
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
199.08579531 g/mol
Monoisotopic Mass
199.08579531 g/mol
Heavy Atom Count
15
Dates
Modify: 2024-08-15
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